Cas no 1379324-38-5 (5-bromo-1-methyl-1H-1,3-benzodiazole-2-carboxylic acid)

• Product Name: 5-bromo-1-methyl-1H-1,3-benzodiazole-2-carboxylic acid
• CAS No: 1379324-38-5
• MF: C₉H₇BrN₂O₂
• MW: 255.068081140518
• MDL: MFCD19687647
• CID: 5562742
• PubChem ID: 82380873
• Update Time: 2023-11-24

5-bromo-1-methyl-1H-1,3-benzodiazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-methyl-1H-1,3-benzodiazole-2-carboxylic acid
• 1H-Benzimidazole-2-carboxylic acid, 5-bromo-1-methyl-
• DTXSID301213180
• EN300-3250979
• 1379324-38-5

• MDL： MFCD19687647
• Inchi： 1S/C9H7BrN2O2/c1-12-7-3-2-5(10)4-6(7)11-8(12)9(13)14/h2-4H,1H3,(H,13,14)
• InChI Key： ABSRIIBLACWYBC-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N=C(C(=O)O)N2C

Computed Properties

• Exact Mass: 253.96909g/mol
• Monoisotopic Mass: 253.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.1Ų